Cas no 878671-98-8 (Methyl 2-((5-amino-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetate)

Methyl 2-((5-amino-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetate is a synthetic organic compound with significant potential in medicinal chemistry. This compound exhibits unique properties such as high purity, stability, and specificity, making it a valuable intermediate for the synthesis of novel pharmaceuticals. Its structural complexity and functional groups offer versatility in drug design, particularly for targeting specific biological pathways.

Methyl 2-((5-amino-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetate structure

878671-98-8 structure

Product Name:Methyl 2-((5-amino-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetate

CAS No:878671-98-8

MF:C₁₈H₁₈N₄O₂S

MW:354.426122188568

MDL:MFCD22580360

CID:2110988

PubChem ID:59763691

Update Time:2025-06-20

Methyl 2-((5-amino-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetate Chemical and Physical Properties

Names and Identifiers

- methyl 2-(5-amino-4-(1-cyclopropylnaphthalen-4-yl)-4H-1,2,4-triazol-3-ylthio)acetate
- Acetic acid, 2-[[5-amino-4-(4-cyclopropyl-1-naphthalenyl)-4H-1,2,4-triazol-3-yl]thio]-, methyl ester
- Methyl 2-((5-amino-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetate
- methyl 2-(5-amino-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-ylthio)acetate
- CNGKUBCPRFRNDC-UHFFFAOYSA-N
- BCP24106
- AK543084
- methyl 2-[[5-am
- Acetic acid, [[5-amino-4-(4-cyclopropyl-1-naphthalenyl)-4H-1,2,4-triazol-3-yl]thio]-, methyl ester (9CI)
- Methyl 2-[[5-amino-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl]thio]acetate
- DS-19192
- methyl 2-{[4-(4-cyclopropylnaphthalen-1-yl)-5-imino-1H-1,2,4-triazol-3-yl]sulfanyl}acetate
- MFCD22580360
- 878671-98-8
- methyl 2-{[5-amino-4-(4-cyclopropylnaphthalen-1-yl)-1,2,4-triazol-3-yl]sulfanyl}acetate
- Acetic acid,2-((5-amino-4-(4-cyclopropyl-1-naphthalenyl)-4H-1,2,4-triazol-3-yl)thio)-, methyl ester
- AKOS027461071
- DA-33158
- CS-0012743
- methyl 2-[[5-amino-4-(4-cyclopropylnaphthalen-1-yl)-1,2,4-triazol-3-yl]sulfanyl]acetate
- SCHEMBL250383
- Methyl2-((5-amino-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetate
- C18H18N4O2S
- methyl 2-{[5-amino-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate
- SC5066
- MDL： MFCD22580360
- Inchi： 1S/C18H18N4O2S/c1-24-16(23)10-25-18-21-20-17(19)22(18)15-9-8-12(11-6-7-11)13-4-2-3-5-14(13)15/h2-5,8-9,11H,6-7,10H2,1H3,(H2,19,20)
- InChI Key： CNGKUBCPRFRNDC-UHFFFAOYSA-N
- SMILES： O=C(CSC1N(C2C3C(=CC=CC=3)C(C3CC3)=CC=2)C(N)=NN=1)OC

Computed Properties

Exact Mass: 354.11504700g/mol
Monoisotopic Mass: 354.11504700g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 490
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 108
XLogP3: 3.7

Methyl 2-((5-amino-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetate Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Methyl 2-((5-amino-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A287973-250mg	Methyl 2-((5-amino-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetate	878671-98-8	97%	250mg	$15.0	2025-04-16
Ambeed	A287973-1g	Methyl 2-((5-amino-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetate	878671-98-8	97%	1g	$35.0	2025-04-16
Ambeed	A287973-5g	Methyl 2-((5-amino-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetate	878671-98-8	97%	5g	$130.0	2025-04-16
Ambeed	A287973-25g	Methyl 2-((5-amino-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetate	878671-98-8	97%	25g	$453.0	2025-04-16
Chemenu	CM140115-1g	methyl 2-((5-amino-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetate	878671-98-8	95+%	1g	$123	2021-08-05
Chemenu	CM140115-5g	methyl 2-((5-amino-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetate	878671-98-8	95+%	5g	$338	2021-08-05
Chemenu	CM140115-10g	methyl 2-((5-amino-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetate	878671-98-8	95+%	10g	$508	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GR089-200mg	Methyl 2-((5-amino-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetate	878671-98-8	97%	200mg	111.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GR089-5g	Methyl 2-((5-amino-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetate	878671-98-8	97%	5g	1224.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GR089-1g	Methyl 2-((5-amino-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetate	878671-98-8	97%	1g	360.0CNY	2021-07-12

Methyl 2-((5-amino-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetate Production Method

Production Method 1

878671-96-6

878671-98-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; rt; 12 h, 50 °C

Reference

The development of an effective synthetic route of lesinurad (RDEA594)

Meng, Qing; et al, Chemistry Central Journal, 2017, 11,

Production Method 2

6160-65-2

878671-94-4

878671-98-8

Reaction Conditions

1.1 Solvents: Dichloromethane ; rt
2.1 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ; 50 °C
3.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; rt

Reference

Novel Human Urate Transporter 1 Inhibitors as Hypouricemic Drug Candidates with Favorable Druggability

Zhao, Tong; et al, Journal of Medicinal Chemistry, 2020, 63(19), 10829-10854

Production Method 3

6160-65-2

878671-94-4

878671-98-8

Reaction Conditions

1.1 Solvents: Dichloromethane ; 12 h, rt
2.1 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ; 50 °C; 12 h, 50 °C
2.2 Reagents: Sodium hydroxide Solvents: Water ; 50 °C
2.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5, 50 °C
3.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; rt; 12 h, 50 °C

Reference

The development of an effective synthetic route of lesinurad (RDEA594)

Meng, Qing; et al, Chemistry Central Journal, 2017, 11,

Production Method 4

411235-57-9

2298-07-9

878671-98-8

Reaction Conditions

1.1 Reagents: Phosphoric acid Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Toluene , Water ; 12 h, 100 °C
2.1 Solvents: Dichloromethane ; rt
3.1 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ; 50 °C
4.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; rt

Reference

Novel Human Urate Transporter 1 Inhibitors as Hypouricemic Drug Candidates with Favorable Druggability

Zhao, Tong; et al, Journal of Medicinal Chemistry, 2020, 63(19), 10829-10854

Production Method 5

25033-19-6

878671-98-8

Reaction Conditions

1.1 Reagents: Sodium nitrite ; 0 °C
2.1 Reagents: Hydrogen Catalysts: Palladium
3.1 Reagents: Diisopropylethylamine ; 0 °C
4.1 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ; 50 °C; 12 h, 50 °C
4.2 Reagents: Sodium hydroxide Solvents: Water ; 50 °C
4.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5, 50 °C
5.1 Reagents: Potassium carbonate Solvents: Dimethylformamide

Reference

The development of an effective synthetic route of lesinurad (RDEA594)

Meng, Qing; et al, Chemistry Central Journal, 2017, 11,

Production Method 6

878671-96-6

878671-98-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 50 °C; 12 h, 50 °C

Reference

Triazole-naphthalene based fluorescent chemosensor for highly selective naked eye detection of carbonate ion and real sample analyses

Muniyasamy, Harikrishnan; et al, Inorganic Chemistry Communications, 2021, 133,

Production Method 7

16139-18-7

878671-95-5

878671-98-8

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ; 50 °C
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; rt

Reference

Novel Human Urate Transporter 1 Inhibitors as Hypouricemic Drug Candidates with Favorable Druggability

Zhao, Tong; et al, Journal of Medicinal Chemistry, 2020, 63(19), 10829-10854

Production Method 8

878671-95-5

1937-19-5

878671-98-8

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ; 3 - 10 h, 20 - 50 °C
1.2 Reagents: Sodium hydroxide Solvents: Water
1.3 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Potassium carbonate Solvents: Methyl isobutyl ketone , Water ; 20 - 50 °C

Reference

Process for the preparation of methyl 2-((5-bromo-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetate

Anonymous, IP.com Journal, 2016, 16,

Production Method 9

79-17-4

878671-95-5

878671-98-8

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ; 12 h, 50 °C
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 50 °C; 12 h, 50 °C

Reference

Triazole-naphthalene based fluorescent chemosensor for highly selective naked eye detection of carbonate ion and real sample analyses

Muniyasamy, Harikrishnan; et al, Inorganic Chemistry Communications, 2021, 133,

Production Method 10

79-17-4

878671-95-5

878671-98-8

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ; 50 °C
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide

Reference

The development of an effective synthetic route of lesinurad (RDEA594)

Meng, Qing; et al, Chemistry Central Journal, 2017, 11,

Production Method 11

878671-94-4

878671-98-8

Reaction Conditions

1.1 Reagents: Diisopropylethylamine ; 0 °C
2.1 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ; 50 °C; 12 h, 50 °C
2.2 Reagents: Sodium hydroxide Solvents: Water ; 50 °C
2.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5, 50 °C
3.1 Reagents: Potassium carbonate Solvents: Dimethylformamide

Reference

The development of an effective synthetic route of lesinurad (RDEA594)

Meng, Qing; et al, Chemistry Central Journal, 2017, 11,

Production Method 12

411235-57-9

2298-07-9

878671-98-8

Reaction Conditions

1.1 Reagents: Dipotassium phosphite Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Toluene , Water ; 12 h, 100 °C
2.1 Reagents: Diisopropylethylamine ; 0 °C
3.1 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ; 50 °C
4.1 Reagents: Potassium carbonate Solvents: Dimethylformamide

Reference

The development of an effective synthetic route of lesinurad (RDEA594)

Meng, Qing; et al, Chemistry Central Journal, 2017, 11,